Cas no 2694745-41-8 (3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride)

• Product Name: 3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride
• CAS No: 2694745-41-8
• MF: C₈H₁₁Cl₂NO₂S
• MW: 256.149439096451
• MDL: MFCD34474707
• CID: 5654198
• PubChem ID: 165927034
• Update Time: 2025-11-01

3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694745-41-8
• EN300-28228132
• 3-amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride
• 3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride

• MDL： MFCD34474707
• Inchi： 1S/C8H10ClNO2S.ClH/c9-8-5(1-2-13-8)3-6(10)4-7(11)12;/h1-2,6H,3-4,10H2,(H,11,12);1H
• InChI Key： HBFQQYWHRZEGCS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CC(CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 254.9887552g/mol
• Monoisotopic Mass: 254.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride

Introduction to 3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride (CAS No. 2694745-41-8)

3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride, identified by the CAS number 2694745-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by the presence of both amino and carboxylic acid functional groups, coupled with an aromatic thiophene ring substituted with a chlorine atom. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and biochemical applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its potential use in medicinal formulations. This solubility advantage facilitates its incorporation into various biochemical assays and pharmaceutical preparations, making it a versatile tool for researchers.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds, particularly those incorporating the thiophene scaffold. Thiophene derivatives have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chlorine substituent in the 2-chlorothiophen-3-yl moiety further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

One of the most compelling aspects of 3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride is its potential as a building block for more complex pharmacophores. The combination of an amino group, a carboxylic acid group, and an aromatic thiophene ring provides multiple sites for chemical modification. This flexibility allows chemists to design derivatives with tailored biological activities by introducing additional functional groups or by altering the substitution patterns on the thiophene ring.

Recent studies have highlighted the importance of amino acid derivatives in drug development. Amino acids are the fundamental units of proteins and play crucial roles in numerous biological processes. By incorporating amino acid-like structures into drug molecules, researchers can leverage their inherent biocompatibility and metabolic stability. The butanoic acid moiety in this compound mimics the side chain of certain amino acids, such as valine or leucine, which are known for their role in protein synthesis and enzyme inhibition.

The hydrochloride salt form not only improves solubility but also ensures stability under various storage conditions. This stability is essential for maintaining the integrity of the compound during transportation and handling, which is particularly important for industrial-scale production and clinical trials.

From a synthetic chemistry perspective, 3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group interconversions and regioselective substitutions on the thiophene ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, reducing costs and improving yields.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for instance, derivatives of thiophene-based compounds have shown promise as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants. Additionally, in material science, such molecules can serve as precursors for developing novel polymers with unique properties.

From a computational chemistry standpoint, 3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride offers an excellent model system for studying molecular interactions. High-performance computing techniques can be employed to predict how this compound binds to biological targets such as enzymes or receptors. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds during drug discovery campaigns.

The growing emphasis on green chemistry has also influenced the development strategies for compounds like this one. Researchers are increasingly exploring sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods that employ recyclable catalysts or solvent-free reactions are being prioritized over traditional multi-step syntheses.

In conclusion,3-Amino-4-(2-chlorothiophen-3-yl)butanoic acid hydrochloride (CAS No. 2694745-41-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an important role in advancing scientific knowledge and technological innovation.